Cas no 2976-13-8 (Isoxazole, 5-(2-furanyl)-3-phenyl-)

Isoxazole, 5-(2-furanyl)-3-phenyl- structure
2976-13-8 structure
Product Name:Isoxazole, 5-(2-furanyl)-3-phenyl-
CAS No:2976-13-8
MF:C13H9NO2
MW:211.216063261032
CID:1440215
Update Time:2024-08-15

Isoxazole, 5-(2-furanyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(2-furanyl)-3-phenyl-
    • 5-(2′-furyl)-3-phenylisoxazole
    • Inchi: 1S/C13H9NO2/c1-2-5-10(6-3-1)11-9-13(16-14-11)12-7-4-8-15-12/h1-9H
    • InChI Key: IDKANQICSIUQNM-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CO2)=CC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 211.06337

Experimental Properties

  • Density: 1.181±0.06 g/cm3(Predicted)
  • Melting Point: 79-81 °C
  • Boiling Point: 369.8±27.0 °C(Predicted)
  • PSA: 39.17
  • pka: -2.88±0.50(Predicted)

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